Cas no 2171213-68-4 ((2S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid)

• Product Name: (2S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid
• CAS No: 2171213-68-4
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 6330084
• PubChem ID: 165876809
• Update Time: 2025-10-30

(2S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid
• (2S)-3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxypropanoic acid
• EN300-1549123
• 2171213-68-4

• Inchi： 1S/C22H24N2O6/c1-13(10-20(26)23-11-19(25)21(27)28)24-22(29)30-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18-19,25H,10-12H2,1H3,(H,23,26)(H,24,29)(H,27,28)/t13-,19+/m1/s1
• InChI Key： TXUOMMJYRPSLLZ-YJYMSZOUSA-N
• SMILES： O(C(N[C@H](C)CC(NC[C@@H](C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid

Recent Advances in the Study of (2S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid (CAS: 2171213-68-4)

The compound (2S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid (CAS: 2171213-68-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxypropanoic acid moiety, has been explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. Recent studies have focused on its role as a building block in the development of novel bioactive compounds and its utility in advanced drug formulation strategies.

One of the key areas of research involves the use of this compound in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a protective moiety for the amino group, enabling controlled deprotection and subsequent peptide chain elongation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficiency of this compound in synthesizing complex peptide sequences with high yield and minimal side reactions. The study highlighted its compatibility with automated synthesis platforms, making it a valuable tool for large-scale peptide production.

In addition to its applications in peptide synthesis, (2S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid has been investigated for its potential in drug delivery systems. Researchers have explored its ability to form self-assembling nanostructures, which can encapsulate hydrophobic drugs and enhance their bioavailability. A recent preprint on bioRxiv reported the development of a nanocarrier system using this compound, which exhibited improved stability and controlled release properties for anticancer agents. The study suggested that the hydroxypropanoic acid moiety plays a critical role in modulating the release kinetics of the encapsulated drugs.

Furthermore, the compound's chiral centers at the (2S) and (3R) positions have been the subject of stereochemical studies. A 2024 paper in Organic & Biomolecular Chemistry elucidated the impact of these chiral centers on the compound's interactions with biological targets. The researchers used nuclear magnetic resonance (NMR) spectroscopy and molecular docking simulations to demonstrate that the stereochemistry of the compound influences its binding affinity to specific enzymes involved in inflammatory pathways. These findings open new avenues for the design of enantioselective inhibitors.

Despite these promising developments, challenges remain in the large-scale production and purification of (2S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid. A recent industry report by a leading pharmaceutical company highlighted the need for optimized synthetic routes to reduce production costs and improve yield. The report also emphasized the importance of developing robust analytical methods to ensure the compound's purity and stability during storage and transportation.

In conclusion, (2S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid (CAS: 2171213-68-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and stereochemical studies underscore its potential to contribute to the development of next-generation therapeutics. Future research should focus on addressing the scalability and stability challenges to fully realize its commercial and clinical potential.